Cas no 111872-58-3 (Halfenprox)

Halfenprox is a synthetic pyrethroid insecticide known for its broad-spectrum activity against a range of agricultural and household pests. Its chemical structure, featuring a phenoxybenzyl moiety, enhances stability and residual efficacy, making it suitable for prolonged pest control applications. Halfenprox exhibits strong contact and stomach action, effectively targeting Lepidoptera, Diptera, and Coleoptera species while demonstrating low mammalian toxicity, aligning with modern safety standards. Its photostability and rainfastness contribute to reliable performance under varying environmental conditions. The compound is often formulated as emulsifiable concentrates or wettable powders, ensuring versatility in application methods. Resistance management programs frequently incorporate Halfenprox due to its distinct mode of action compared to other pyrethroids.
Halfenprox structure
Halfenprox structure
Product Name:Halfenprox
CAS No:111872-58-3
MF:C24H23BrF2O3
MW:477.338433504105
CID:151666
PubChem ID:10140464
Update Time:2025-05-28

Halfenprox Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[[2-[4-(bromodifluoromethoxy)phenyl]-2-methylpropoxy]methyl]-3-phenoxy-
    • 1-[bromo(difluoro)methoxy]-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl]benzene
    • Halfenprox Solution
    • 1-[(2-{4-[bromo(difluoro)methoxy]phenyl}-2-methylpropoxy)methyl]-3-phenoxybenzene
    • 1-[[2-[4-(bromodifluoromethoxy)phenyl]-2-met
    • 2-(4-Bromodifluoromethoxyphenyl)-2-methylpropyl 3-phenoxybenzyl ether
    • 2-(4-difluorobromomethoxyphenyl)-2-methylpropyl 3-phenoxybenzyl ether
    • 3-phenoxybenzyl 2-(4-difluorobromomethoxyphenyl)-2-methylpropyl ether
    • SIRBON
    • ANNIVERSE
    • BROFENPROX
    • HALFENPROX
    • FUBFENPROX
    • Halfenprox [iso]
    • HALFENPROX STANDARD
    • Halfenprox Solution, 100ppm
    • halfenprox (bsi,e-iso,f-iso)
    • 4-BROMODIFLUOROMETHOXYNEOPHYL 3-PHENOXYBENZYL ETHER
    • CHEMBL2285857
    • Benzene, 1-[[2-[4-(bromodifluoromethoxy)phenyl]-2-methylpropoxy]methyl]-3-phenoxy-
    • 1-(bromo-difluoromethoxy)-4-[2-methyl-1-[[3-(phenoxy)phenyl]methoxy]propan-2-yl]
    • Q2925959
    • InChI=1/C24H23BrF2O3/c1-23(2,19-11-13-21(14-12-19)30-24(25,26)27)17-28-16-18-7-6-10-22(15-18)29-20-8-4-3-5-9-20/h3-15H,16-17H2,1-2H3
    • L5U3LY0FN8
    • SCHEMBL62803
    • BENZENE, 1-((2-(4-(BROMODIFLUOROMETHOXY)PHENYL)-2-METHYLPROPOXY)METHYL)-3-PHENOXY-
    • CHEBI:39368
    • DTXSID3057935
    • MTI-732
    • NS00007965
    • UNII-L5U3LY0FN8
    • Halfenprox 10 microg/mL in Cyclohexane
    • FT-0631057
    • 1-((2-(4-(bromodifluoromethoxy)phenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene
    • WIFXJBMOTMKRMM-UHFFFAOYSA-
    • 111872-58-3
    • DB-041017
    • Halfenprox
    • Inchi: 1S/C24H23BrF2O3/c1-23(2,19-11-13-21(14-12-19)30-24(25,26)27)17-28-16-18-7-6-10-22(15-18)29-20-8-4-3-5-9-20/h3-15H,16-17H2,1-2H3
    • InChI Key: WIFXJBMOTMKRMM-UHFFFAOYSA-N
    • SMILES: BrC(OC1C=CC(=CC=1)C(C)(C)COCC1C=CC=C(C=1)OC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 476.08000
  • Monoisotopic Mass: 476.079864
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 484.5±45.0 °C at 760 mmHg
  • Flash Point: 304.0±13.0 °C
  • Refractive Index: 1.564
  • PSA: 27.69000
  • LogP: 7.29730
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Halfenprox Security Information

  • Symbol: GHS06 GHS09
  • Signal Word:Danger
  • Hazard Statement: H301-H410
  • Warning Statement: P273-P301+P310-P501
  • Hazardous Material transportation number:UN2810 - class 6.1 - PG 3 - EHS - Toxic, liquids, organic, n.o.s., HI: all
  • WGK Germany:3
  • Hazard Category Code: 25-50/53
  • Safety Instruction: 45-60-61
  • Hazardous Material Identification: T N
  • Storage Condition:2-8°C

Halfenprox Pricemore >>

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Halfenprox Production Method

Halfenprox Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:111872-58-3)Halfenprox
Order Number:LE13779
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:111872-58-3)HALFENPROX
Order Number:sfd1339
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:111872-58-3)Halfenprox
LE13779
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:111872-58-3)HALFENPROX
sfd1339
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email